Cas no 1795416-65-7 (N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide
• CAS No: 1795416-65-7
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5368041
• Update Time: 2025-10-17

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzoxazolyl)-2-pyrrolidinyl]methyl]-4-cyanobenzenepropanamide
• N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide

• Inchi： 1S/C22H22N4O2/c23-14-17-9-7-16(8-10-17)11-12-21(27)24-15-18-4-3-13-26(18)22-25-19-5-1-2-6-20(19)28-22/h1-2,5-10,18H,3-4,11-13,15H2,(H,24,27)
• InChI Key： UFJHHYKONXDJPN-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2CCCN2C2=NC3=CC=CC=C3O2)=O)=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.73±0.46(Predicted)

Additional information on N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide

Comprehensive Overview of N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide (CAS No. 1795416-65-7)

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide, with the CAS number 1795416-65-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzoxazole moiety, a pyrrolidine ring, and a 4-cyanophenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible interactions with biological targets, which could lead to novel therapeutic agents.

The compound's molecular formula and structural complexity suggest its utility in modulating protein-protein interactions or enzyme activity. In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide aligns with this trend, as its design hints at potential applications in neurological disorders or inflammatory conditions, areas where users frequently search for breakthroughs.

One of the most searched topics in the context of such compounds is their synthetic pathways and scalability. The synthesis of CAS 1795416-65-7 involves multi-step organic reactions, including amide coupling and heterocyclic formation, which are critical for ensuring high purity and yield. Researchers and manufacturers often seek optimized protocols to reduce costs and improve efficiency, reflecting the growing emphasis on sustainable chemistry and green synthesis methods.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are crucial for its potential use in drug formulation. For instance, the presence of the cyanophenyl group may influence its lipophilicity, a key parameter in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. This aligns with frequent searches on pharmacokinetics and drug delivery systems, highlighting the compound's relevance in modern pharmacology.

In the realm of computational chemistry, N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide has been explored for its molecular docking potential. Virtual screening and QSAR (Quantitative Structure-Activity Relationship) studies are popular topics among researchers aiming to predict its biological activity. Such approaches are increasingly combined with AI-driven drug discovery, a hot topic in scientific communities and search queries.

The compound's safety profile and toxicological data are also frequently searched, particularly by regulatory bodies and industrial researchers. While CAS 1795416-65-7 is not classified as hazardous, comprehensive studies are essential to ensure its safe handling and application. This underscores the importance of material safety data sheets (MSDS) and risk assessment protocols, which are critical for compliance and operational safety.

Finally, the commercial availability and supply chain for N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-3-(4-cyanophenyl)propanamide are of interest to buyers and distributors. Searches often focus on reliable suppliers, bulk pricing, and custom synthesis options, reflecting the compound's niche but growing market demand. As research into its applications expands, so too does its potential to address unmet medical needs, making it a compound worth watching in the coming years.